Cas no 497063-16-8 (3-Buten-2-one, 1-(2-propenyloxy)-)

• Product Name: 3-Buten-2-one, 1-(2-propenyloxy)-
• CAS No: 497063-16-8
• MF: C₇H₁₀O₂
• MW: 126.153102397919
• CID: 1526076
• PubChem ID: 71362523
• Update Time: 2025-04-21

3-Buten-2-one, 1-(2-propenyloxy)- Chemical and Physical Properties

Names and Identifiers

• 3-Buten-2-one, 1-(2-propenyloxy)-
• 1-prop-2-enoxybut-3-en-2-one
• DTXSID70786142
• 497063-16-8
• 1-[(Prop-2-en-1-yl)oxy]but-3-en-2-one

• Inchi： 1S/C7H10O2/c1-3-5-9-6-7(8)4-2/h3-4H,1-2,5-6H2
• InChI Key： RCYNGGOPRLDMNJ-UHFFFAOYSA-N
• SMILES： O(CC=C)CC(C=C)=O

Computed Properties

• Exact Mass: 126.0681
• Monoisotopic Mass: 126.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3